Cas no 1695538-32-9 (1-Benzyl-piperidine-3-boronic acid)

• Product Name: 1-Benzyl-piperidine-3-boronic acid
• CAS No: 1695538-32-9
• MF: C₁₂H₁₈BNO₂
• MW: 219.087823390961
• MDL: MFCD32710322
• CID: 5171388
• Update Time: 2025-06-13

1-Benzyl-piperidine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-piperidine-3-boronic acid

• MDL： MFCD32710322
• Inchi： 1S/C12H18BNO2/c15-13(16)12-7-4-8-14(10-12)9-11-5-2-1-3-6-11/h1-3,5-6,12,15-16H,4,7-10H2
• InChI Key： YXNCPLXRRLCFAS-UHFFFAOYSA-N
• SMILES： B(C1CCCN(CC2=CC=CC=C2)C1)(O)O

Additional information on 1-Benzyl-piperidine-3-boronic acid

Introduction to 1-Benzyl-piperidine-3-boronic acid (CAS No. 1695538-32-9)

1-Benzyl-piperidine-3-boronic acid (CAS No. 1695538-32-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique boronic acid functionality, which makes it a valuable building block for a variety of chemical reactions, particularly in the development of novel pharmaceuticals and materials.

The chemical structure of 1-Benzyl-piperidine-3-boronic acid consists of a benzyl group attached to a piperidine ring, with a boronic acid moiety at the 3-position. This configuration imparts specific reactivity and solubility properties that are highly desirable in synthetic chemistry. The boronic acid group is known for its ability to undergo Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active compounds and complex molecules.

In recent years, the application of 1-Benzyl-piperidine-3-boronic acid has expanded beyond traditional synthetic routes. Researchers have explored its potential in the development of new therapeutic agents, particularly in the areas of oncology and neurology. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as an intermediate in the synthesis of potent inhibitors of specific kinases involved in cancer progression. The ability to fine-tune the structure through various functional group modifications has led to the discovery of several lead compounds with promising pharmacological profiles.

The solubility and stability of 1-Benzyl-piperidine-3-boronic acid have also been subjects of extensive research. A recent paper in Organic & Biomolecular Chemistry reported on the optimization of reaction conditions to enhance the yield and purity of this compound. The authors found that mild reaction conditions and careful control over pH levels significantly improved the overall efficiency of the synthesis process. These findings have important implications for large-scale production and industrial applications.

In addition to its role in drug discovery, 1-Benzyl-piperidine-3-boronic acid has shown potential in materials science. Its unique electronic properties make it suitable for use in the development of advanced materials, such as polymers and catalysts. A study published in Advanced Materials demonstrated the use of this compound as a precursor for synthesizing conductive polymers with enhanced electrical conductivity and mechanical strength. These materials have potential applications in electronics, energy storage, and biomedical devices.

The environmental impact and safety profile of 1-Benzyl-piperidine-3-boronic acid are also important considerations. Research has shown that this compound can be synthesized using green chemistry principles, minimizing waste generation and reducing environmental footprint. A paper in Green Chemistry highlighted a novel synthetic route that utilizes renewable feedstocks and catalytic processes, making it an attractive option for sustainable chemical production.

In conclusion, 1-Benzyl-piperidine-3-boronic acid (CAS No. 1695538-32-9) is a multifaceted compound with a wide range of applications in medicinal chemistry, organic synthesis, and materials science. Its unique chemical properties and reactivity make it an invaluable tool for researchers and chemists working on cutting-edge projects. As ongoing research continues to uncover new uses and optimizations, this compound is likely to play an increasingly important role in various scientific disciplines.